Cas no 1006476-07-8 (5-(Dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(Dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1006476-07-8
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 3060493
• PubChem ID: 19623679
• Update Time: 2025-11-06

5-(Dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-[(Dimethylamino)carbonyl]-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-(dimethylcarbamoyl)-1-methylpyrazole-4-carboxylic acid
• 5-(dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylicacid
• AKOS000315012
• EN300-651377
• 1006476-07-8
• STK350298
• CS-0300191
• MFCD06806537

• MDL： MFCD06806537
• Inchi： 1S/C8H11N3O3/c1-10(2)7(12)6-5(8(13)14)4-9-11(6)3/h4H,1-3H3,(H,13,14)
• InChI Key： BTOQCYMXCQLLFK-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(=O)O)C=NN1C)N(C)C

Computed Properties

• Exact Mass: 197.08004122Da
• Monoisotopic Mass: 197.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-(Dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(Dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-(Dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 1006476-07-8, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a dimethylcarbamoyl group at position 5 and a methyl group at position 1, along with a carboxylic acid group at position 4. These functional groups contribute to the compound's reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the dimethylcarbamoyl group introduces additional functionality, making this compound a promising candidate for further research. For instance, researchers have explored the use of such compounds as inhibitors of specific enzymes or as building blocks for more complex molecules. The carboxylic acid group, being highly reactive, can undergo various transformations, such as esterification or amidation, to yield derivatives with enhanced biological activity.

In terms of synthesis, the preparation of 5-(Dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. The starting materials typically include pyrazole derivatives and appropriate carbonyl compounds. The reaction sequence may involve nucleophilic substitutions, condensations, or cyclizations, depending on the specific pathway chosen. Optimization of these steps is crucial to achieve high yields and purity of the final product.

The structural features of this compound also make it suitable for applications in materials science. For example, the aromaticity and heterocyclic nature of the pyrazole ring can contribute to electronic properties that are desirable in organic semiconductors or optoelectronic devices. Additionally, the presence of functional groups like dimethylcarbamoyl and carboxylic acid allows for further modification to tailor the material's properties for specific applications.

From an environmental standpoint, understanding the fate and transport of CAS 1006476-07-8 is essential for assessing its potential impact on ecosystems. Studies have shown that such compounds can undergo biodegradation under certain conditions, although their persistence depends on factors such as molecular structure and environmental conditions. Regulatory frameworks are increasingly emphasizing the need for sustainable practices in chemical synthesis to minimize environmental risks.

In conclusion, 5-(Dimethylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid represents a valuable molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.